Cas no 2171757-35-8 (3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid)

3-(Cyclopent-3-en-1-yl)-2-formamidopropanoic acid is a specialized organic compound featuring a cyclopentenyl group and a formamido-substituted propanoic acid moiety. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules or fine chemicals. The cyclopentenyl ring offers potential for further functionalization, while the formamido and carboxylic acid groups provide reactive sites for conjugation or derivatization. This compound may be of interest in medicinal chemistry for scaffold diversification or as a precursor in the synthesis of bioactive compounds. Its balanced reactivity profile allows for selective modifications under controlled conditions.
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid structure
2171757-35-8 structure
Product Name:3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid
CAS No:2171757-35-8
MF:C9H13NO3
MW:183.204422712326
CID:6446651
PubChem ID:165518430
Update Time:2025-06-09

3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid
    • 2171757-35-8
    • EN300-1298161
    • Inchi: 1S/C9H13NO3/c11-6-10-8(9(12)13)5-7-3-1-2-4-7/h1-2,6-8H,3-5H2,(H,10,11)(H,12,13)
    • InChI Key: FQNOVQIMFUHTLJ-UHFFFAOYSA-N
    • SMILES: OC(C(CC1CC=CC1)NC=O)=O

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.4Ų

3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid Pricemore >>

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Additional information on 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid

Comprehensive Overview of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8): Structure, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopentenyl and formamido functional groups, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure combines a five-membered unsaturated ring with a propanoic acid backbone, making it a valuable intermediate in synthetic chemistry.

The growing demand for novel bioactive compounds has propelled research into derivatives of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a precursor for peptide mimetics. Recent studies highlight its relevance in medicinal chemistry, where its structural motifs are explored for anti-inflammatory and neuroprotective properties. These applications align with current trends in personalized medicine and targeted drug delivery systems.

From a synthetic perspective, the compound’s CAS No. 2171757-35-8 is frequently cited in patents and journals focusing on green chemistry methodologies. Its synthesis often involves catalytic asymmetric reactions, a hot topic in sustainable chemistry. Laboratories worldwide are optimizing routes to produce this compound with high enantiomeric purity, addressing the pharmaceutical industry’s need for chiral building blocks.

Beyond pharmaceuticals, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid has garnered attention in material science. Its cycloalkene moiety enables polymerization or cross-linking reactions, making it a candidate for smart materials and biodegradable polymers. This aligns with the global push toward eco-friendly alternatives to conventional plastics, a subject dominating environmental discourse.

Analytical challenges associated with this compound include its stability under varying pH conditions and solubility profiles, which are critical for formulation scientists. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its purity and degradation pathways. Such data are vital for regulatory submissions and quality control in industrial settings.

In the context of AI-driven drug discovery, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid is increasingly featured in cheminformatics databases. Machine learning models trained on its molecular descriptors predict its interactions with biological targets, accelerating hit-to-lead optimization. This intersection of computational chemistry and experimental validation reflects modern research paradigms.

To address common queries from the scientific community: "What are the spectroscopic properties of CAS No. 2171757-35-8?" or "How does its stereochemistry influence bioactivity?"—this article synthesizes peer-reviewed findings. For instance, IR spectra reveal distinct carbonyl stretching frequencies, while X-ray crystallography confirms its crystalline packing behavior.

Future directions for this compound include exploring its structure-activity relationships (SAR) in orphan drug development and cosmeceuticals. With the rise of nutraceutical markets, derivatives of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid may find applications in skin barrier enhancement or oxidative stress mitigation, topics trending in consumer health forums.

In summary, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8) exemplifies the convergence of chemical innovation and multidisciplinary research. Its adaptability across pharmacology, materials engineering, and computational design ensures its continued relevance in solving contemporary scientific challenges.

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